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Abstract

Enaminomycin C is a naturally occurring antibiotic belonging to the epoxy quinone family.[1] It
is a secondary metabolite produced by the actinomycete Streptomyces baarnensis.[2]
Structurally, it is characterized by a bicyclic core featuring an epoxide, a primary amine, a
carboxylic acid, and an enaminone system.[1][3] Its molecular formula is C7H7NOs.[1] While it
exhibits weak activity against Gram-positive and Gram-negative bacteria, its unique structure
continues to be of interest. This document provides a comprehensive summary of the available
technical data on Enaminomycin C, including its molecular structure, physicochemical
properties, and the established protocols for its isolation and characterization.

Molecular Structure and Formula

Enaminomycin C is a complex bicyclic molecule. Its formal chemical name is 2-oxo-4-amino-
5-hydroxy-7-oxa-bicyclo[1][4]hept-3-ene-3-carboxylic acid.[3] The structure was determined
through analysis of its NMR spectrum and other physicochemical properties.[3]

The key structural features include:

o ABicyclic [4.1.0] Heptane Core: A six-membered ring fused to a three-membered ring.
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An Epoxide (Oxirane) Ring: The 7-oxa designation indicates an oxygen atom forming a
bridge, creating the epoxide.

An Enaminone Moiety: This system consists of an amine group conjugated to a ketone and a
double bond, which is a key feature of this class of compounds.

A Carboxylic Acid Group: Attached to the enamine double bond.

A Hydroxyl Group: Located on the six-membered ring.

The molecular formula is C7H7NOs.[1]

Data Presentation: Physicochemical and
Spectroscopic Properties

The following table summarizes the key quantitative data for Enaminomycin C. The detailed
experimental values are reported in the primary literature from its initial discovery and
characterization.
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Property Data Reference

Molecular Formula C7H7NOs Itoh, Y., et al. (1978)[1]
Molecular Weight 185.13 g/mol Calculated
Monoisotopic Mass 185.03242 Da Calculated

Appearance Reported as a white powder Itoh, Y., et al. (1978)

] ] Specific data reported in the
Melting Point Itoh, Y., et al. (1978)

primary literature.

) ) Specific data reported in the
Optical Rotation Itoh, Y., et al. (1978)

primary literature.

Specific absorption maxima

UV-Vis Amax reported in the primary Itoh, Y., et al. (1978)

literature.

Characteristic absorption

Infrared (IR) Spectrum bands are reported in the Itoh, Y., et al. (1978)[3]

primary literature.

Chemical shifts and coupling

1H and 3C NMR constants are reported in the Itoh, Y., et al. (1978)[3]

primary literature.

Mass spectrometry data

Mass Spectrum confirming the molecular Itoh, Y., et al. (1978)[1]

formula is reported.

Experimental Protocols

The following section outlines the general procedures for the isolation and purification of
Enaminomycin C as described in the literature. For precise concentrations, volumes, and
equipment specifications, consulting the primary publication is essential.

Fermentation and Isolation of Enaminomycin C

The production and extraction of Enaminomycin C follows a multi-step protocol:
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e Fermentation: The producing organism, Streptomyces baarnensis (strain No. 13120), is
cultivated using a conventional submerged culture method in a suitable broth medium within
a large-scale fermentor (e.g., 30-liter jar fermentor).[2]

o Broth Separation: Upon completion of the fermentation, the culture broth is centrifuged to
separate the mycelial biomass from the supernatant, which contains the secreted antibiotics.

[2]

o Adsorption Chromatography: The clarified supernatant is passed through a column packed
with activated carbon. The enaminomycins adsorb to the carbon matrix.[2]

o Elution: The antibiotics are eluted from the activated carbon column using a solvent system
of agqueous acetone.[2]

o Size-Exclusion Chromatography: The crude extract containing the mixture of enaminomycins
(A, B, and C) is concentrated and then subjected to further purification. The individual
components are separated on a Sephadex LH-20 column.[2]

o Characterization: The purified Enaminomycin C is then characterized using various
analytical techniques including NMR, IR, and mass spectrometry to confirm its structure and

purity.[3]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the isolation and structural elucidation
of Enaminomycin C.
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Caption: Workflow for Enaminomycin C isolation and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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